Cas no 1806845-38-4 (6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806845-38-4
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4880674
• Update Time: 2025-10-30

6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-4-7-3-6(5-15)8(1-2-14)9(16-7)10(12)13/h3,10H,1,4H2
• InChI Key： KPZAIDHVFNTVGN-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(CC#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

Introduction to 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806845-38-4)

6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806845-38-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile includes a pyridine ring with multiple functional groups, including a chloromethyl group, a cyano group, and a difluoromethyl group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile in the context of drug discovery. One notable application is its use as a building block in the synthesis of small molecules with potential therapeutic properties. For instance, researchers have explored its role in the development of inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile can be effectively utilized to synthesize potent inhibitors of kinases, which are key targets in cancer therapy. The chloromethyl group facilitates the formation of covalent bonds with cysteine residues in the active site of kinases, thereby enhancing the selectivity and potency of the inhibitors.

Moreover, the cyano and difluoromethyl groups contribute to the overall stability and bioavailability of the compound. The cyano group is known for its ability to improve metabolic stability and reduce toxicity, while the difluoromethyl group enhances lipophilicity and cellular uptake. These properties make 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile an ideal candidate for further optimization and development into drug candidates.

Beyond its applications in drug discovery, 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile has also shown promise as a versatile intermediate in organic synthesis. Its reactivity with various nucleophiles allows for the facile introduction of different functional groups, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In another study published in Organic Letters, researchers reported a novel synthetic route to 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent regioselectivity, making it an efficient and scalable process for large-scale production.

The safety profile of 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile has also been extensively evaluated. Toxicity studies have shown that it exhibits low cytotoxicity at relevant concentrations, which is crucial for its potential use as a therapeutic agent. Additionally, its stability under various conditions ensures that it can be stored and handled safely in laboratory settings.

In conclusion, 6-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806845-38-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its performance, solidifying its position as a valuable asset in the field.